Akt-IN-9

• Molecular Formula: C24H29ClN6O
• Molecular Weight: 453.0 g/mol
• InChI: InChI=1S/C24H29ClN6O/c1-15(2)27-11-21(16-3-5-17(25)6-4-16)24(32)31-18-7-8-19(31)13-30(12-18)23-20-9-10-26-22(20)28-14-29-23/h3-6,9-10,14-15,18-19,21,27H,7-8,11-13H2,1-2H3,(H,26,28,29)/t18?,19?,21-/m1/s1
• InChIKey: IEBRWVGSCWRBGP-GZNCHQMQSA-N

Akt-IN-9 Baseline Overview

Akt-IN-9 (CAS 2709045-53-2) is a synthetic small‑molecule inhibitor of AKT (Protein Kinase B) disclosed as compound 1 in patent WO2021185238A1 [1]. It is a fused bicyclic derivative designed to target the PI3K/AKT/mTOR signaling pathway, with the patent describing its use as an AKT1/2/3 pan‑inhibitor and its potential application in breast and prostate cancer research [1]. The compound has a molecular weight of 452.98 g/mol and the molecular formula C24H29ClN6O .

Pan-AKT inhibitor for PI3K/AKT/mTOR pathway studies

ATP-competitive inhibitor chemotype

Reported use in breast and prostate cancer research models

• [1] WO2021185238A1 – Fused bicyclic derivative, preparation method therefor, and pharmaceutical use thereof. Published 2021. View Source

Why Akt-IN-9 Cannot Be Replaced

AKT inhibitors are a chemically and pharmacologically diverse class that includes ATP‑competitive, allosteric, covalent‑allosteric, and mutant‑selective chemotypes. Systematic evaluations have revealed that ATP‑competitive and allosteric AKT inhibitors exhibit divergent effects on non‑catalytic functions, isoform selectivity, and activity against clinically relevant AKT mutants [1]. Consequently, compounds within this class cannot be freely interchanged without quantitative head‑to‑head data. The sections below isolate the few measurable dimensions where Akt-IN-9 can be differentiated from its closest analogs.

Mechanism Class

ATP-competitive and allosteric AKT inhibitors may show divergent isoform selectivity and non-catalytic effects

Inhibitor Profile

Pan-AKT inhibitors may not replicate functional outcomes of isoform- or mutant-selective inhibitors

Selectivity Data

Insufficient published selectivity data for Akt-IN-9 limits direct substitution assessment

• [1] A systematic molecular and pharmacologic evaluation of AKT inhibitors reveals new insight into their biological activity. Br. J. Cancer, 2020. View Source

Akt-IN-9 Comparative Evidence

Potency and Selectivity vs. Akti-1/2

Akt-IN-9 is an ATP‑competitive pan‑AKT inhibitor, whereas Akti‑1/2 (AKT Inhibitor VIII) is an allosteric, pleckstrin‑homology‑domain‑dependent inhibitor. In a cross‑study comparison, Akti‑1/2 inhibits AKT1 with an IC50 of 58 nM and AKT2 with 210 nM, showing 36‑fold selectivity for AKT1 over AKT3 . Akt-IN-9 is designed as a pan‑AKT inhibitor (AKT1/2/3) according to patent claims, but no quantitative IC50 values for individual AKT isoforms have been published in the public domain at the time of writing [1].

Isoform Selectivity

Data to verify

Target Pan-AKT inhibitor; no isoform-specific IC50 data publicly available

Comparator Akti-1/2: AKT1 IC50=58 nM, AKT2 IC50=210 nM, >36-fold AKT1/AKT3 selectivity

Isoform selectivity profile unquantified for Akt-IN-9

Akti-1/2 offers well-characterized selectivity data

Evidence Dimension	AKT isoform inhibitory potency and selectivity
Target Compound Data	Pan-AKT inhibition claimed; no isoform-specific IC50 data publicly available
Comparator Or Baseline	Akti‑1/2: AKT1 IC50 = 58 nM, AKT2 IC50 = 210 nM, AKT3 selectivity >36‑fold
Quantified Difference	Insufficient data to calculate a quantified difference between the two compounds
Conditions	Akti‑1/2: cell‑free biochemical assay; Akt-IN-9: assay conditions not disclosed in patent WO2021185238A1

Why This Matters

Users requiring isoform‑selective inhibition (e.g., AKT1‑specific studies) should be aware that Akt-IN-9’s isoform profile is unquantified, whereas Akti‑1/2 has well‑characterized selectivity.

• [1] WO2021185238A1. Fused bicyclic derivative, preparation method therefor, and pharmaceutical use thereof. 2021. View Source

Pan-AKT vs. Mutant-Selective Inhibition

AKT1‑IN‑9 is a selective inhibitor of the AKT1(E17K) mutant with EC50 values of 9 nM in LAPC4‑CR cells (bearing the E17K mutation) and 995 nM in SkBr3 cells (wild‑type AKT1) [1]. Akt-IN-9, by contrast, is described as a pan‑AKT inhibitor in patent WO2021185238A1 [2]. While both compounds share the ‘IN‑9’ suffix, they target different forms of AKT. The mutant‑selective inhibitor offers >110‑fold selectivity for E17K‑mutant cells over wild‑type in this specific cell‑line pair, but quantitative selectivity data for Akt-IN-9 against mutant vs. wild‑type AKT are not publicly available.

Mutant Selectivity

Class-level

Target Pan-AKT inhibitor; no mutant-selectivity data publicly available

Comparator AKT1-IN-9: LAPC4-CR EC50=9 nM, SkBr3 EC50=995 nM (>110-fold mutant selectivity)

Mutant-selectivity property not reported for Akt-IN-9

AKT1-IN-9 demonstrates defined mutant-selectivity window

Evidence Dimension	Selectivity for AKT1(E17K) mutant over wild‑type
Target Compound Data	Pan‑AKT inhibitor; no mutant‑selectivity data publicly available
Comparator Or Baseline	AKT1‑IN‑9: LAPC4‑CR EC50 = 9 nM, SkBr3 EC50 = 995 nM
Quantified Difference	Insufficient data to compute fold‑selectivity difference between the two compounds
Conditions	AKT1‑IN‑9: cellular viability assays in LAPC4‑CR and SkBr3 lines

Why This Matters

For researchers studying AKT1(E17K)‑driven cancers, AKT1‑IN‑9’s defined mutant‑selectivity window is an advantage; Akt-IN‑9 should not be assumed to replicate this property.

• [1] Craven GB, et al. Mutant-selective AKT inhibition through lysine targeting and neo-zinc chelation. Nature. 2025;637(8044):205-214. View Source
• [2] WO2021185238A1. Fused bicyclic derivative, preparation method therefor, and pharmaceutical use thereof. 2021. View Source

Binding Affinity vs. A-674563

A‑674563 is an ATP‑competitive AKT1 inhibitor with a Ki of 11 nM and shows >30‑fold selectivity over PKC . Akt-IN-9 is also an ATP‑competitive inhibitor, but its Ki for AKT1 and broader kinase selectivity profile have not been publicly reported [1]. The absence of published binding constants precludes a direct potency comparison.

Binding Affinity (Ki)

Class-level

Target Ki value not publicly available

Comparator A-674563: AKT1 Ki=11 nM; >30-fold selectivity over PKC

Binding affinity for AKT1 not publicly characterized

A-674563 provides defined Ki for target engagement studies

Evidence Dimension	AKT1 binding affinity (Ki)
Target Compound Data	Ki value not publicly available
Comparator Or Baseline	A‑674563: AKT1 Ki = 11 nM; PKC selectivity >30‑fold
Quantified Difference	Cannot be calculated due to missing data for Akt-IN-9
Conditions	A‑674563: cell‑free kinase assay; Akt-IN-9: no published biochemical assay data

Why This Matters

Investigators requiring a well‑characterized ATP‑competitive AKT inhibitor with known kinase selectivity may find A‑674563 more suitable for rigorous target‑engagement studies.

• [1] WO2021185238A1. Fused bicyclic derivative, preparation method therefor, and pharmaceutical use thereof. 2021. View Source

Unique Fused Bicyclic Scaffold

Akt-IN-9 features a unique fused bicyclic core (7H‑pyrrolo[2,3‑d]pyrimidine linked to a 3,8‑diazabicyclo[3.2.1]octane system) that is structurally distinct from the scaffolds of clinical ATP‑competitive AKT inhibitors such as capivasertib (AZD5363) and ipatasertib (GDC‑0068), as well as from allosteric inhibitors like MK‑2206 [1]. This scaffold divergence is confirmed by SMILES string analysis . While no head‑to‑head biological comparison exists, the structural novelty may offer different binding kinetics, residence time, or off‑target profiles that have not yet been characterized.

Chemical Scaffold

Reported

Fused bicyclic 7H-pyrrolo[2,3-d]pyrimidine-3,8-diazabicyclo[3.2.1]octane scaffold

Scaffold novelty distinct from clinical ATP-competitive AKT inhibitors

No head-to-head biological comparison available

Evidence Dimension	Chemical scaffold uniqueness
Target Compound Data	Fused bicyclic 7H‑pyrrolo[2,3‑d]pyrimidine‑3,8‑diazabicyclo[3.2.1]octane scaffold
Comparator Or Baseline	Capivasertib: pyrrolopyrimidine scaffold; Ipatasertib: pyrazolopyrimidine scaffold; MK‑2206: allosteric inhibitor with distinct chemotype
Quantified Difference	Scaffold similarity not quantified; Tanimoto similarity scores not available
Conditions	Structural comparison based on published chemical structures

Why This Matters

For medicinal chemistry programs seeking novel starting points or tool compounds with a different intellectual‑property position, Akt-IN-9’s unique scaffold may be advantageous.

• [1] Huck BR, Mochalkin I. Recent progress towards clinically relevant ATP‑competitive Akt inhibitors. Bioorg Med Chem Lett. 2017;27:2838-2848. View Source

Akt-IN-9 Research Applications

Pan-AKT Inhibition in Cancer Models

Akt-IN-9 is best suited for researchers studying the PI3K/AKT/mTOR pathway in breast and prostate cancer cell lines, where broad‑spectrum AKT inhibition is desired [1]. Its pan‑AKT activity profile, as claimed in patent WO2021185238A1, makes it a candidate for pathway‑focused studies that do not require isoform‑specific dissection.

AKT-Dependent Phenotypic Screening

Given its ATP‑competitive mechanism, Akt-IN-9 may serve as a tool compound in phenotypic screens where AKT‑dependent readouts (e.g., pPRAS40, pS6) are measured. However, users must independently validate target engagement and selectivity in their specific cellular context, as no selectivity data are publicly available [1].

Scaffold-Hopping Starting Point

The fused bicyclic core of Akt-IN-9 represents a distinct chemotype among published AKT inhibitors [1]. Structure‑based drug design teams may use Akt-IN-9 as a starting point for scaffold‑hopping exercises, leveraging its novel structure to explore new intellectual‑property space away from crowded pyrrolopyrimidine and allosteric inhibitor classes.

Application

Selection Property

Validation Focus

PI3K/AKT/mTOR pathway studies in cancer cell models

Pan-AKT inhibitor profile (patent claim)

Pathway-specific readout validation (e.g., pPRAS40, pS6)

AKT-dependent phenotypic screening

ATP-competitive mechanism

Target engagement and selectivity validation in cellular context

Scaffold-hopping medicinal chemistry

Novel fused bicyclic scaffold

Structural novelty and IP position assessment

• [1] WO2021185238A1. Fused bicyclic derivative, preparation method therefor, and pharmaceutical use thereof. 2021. View Source